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Cat. No.: B1220523 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) for nickel chlorate (Ni(ClO₃)₂) is readily

available in public domains. This guide has been compiled by extrapolating data from the

safety data sheets of related compounds, primarily nickel chloride (NiCl₂), and the known

hazardous properties of inorganic chlorates. Nickel chlorate is a strong oxidizing agent and a

toxic nickel compound; therefore, it must be handled with extreme caution. The information

herein should be used as a guideline and supplemented with a thorough risk assessment

before any handling.

Introduction
Nickel chlorate is a greenish-yellow crystalline solid with the chemical formula Ni(ClO₃)₂.[1] It

is a powerful oxidizing agent due to the presence of the chlorate ion and carries the

toxicological risks associated with soluble nickel compounds.[1] This combination of hazards

necessitates stringent safety protocols for its handling, storage, and disposal to protect

laboratory personnel and the environment. This technical guide provides a comprehensive

overview of the known and extrapolated safety data for nickel chlorate, detailed handling

procedures, and emergency protocols.

Hazard Identification and Classification
While a specific GHS classification for nickel chlorate is not available, based on the properties

of nickel chloride and inorganic chlorates, it can be anticipated to fall under the following
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hazard categories:

Oxidizing Solids: Category 1 or 2.

Acute Toxicity (Oral, Inhalation, Dermal): Likely Category 3 or 4.

Skin Corrosion/Irritation: Category 2.

Serious Eye Damage/Eye Irritation: Category 1 or 2.

Respiratory or Skin Sensitization: Category 1.

Germ Cell Mutagenicity: Category 2.

Carcinogenicity: Category 1A or 1B (inhalation).

Reproductive Toxicity: Category 1B.

Specific Target Organ Toxicity (Repeated Exposure): Category 1 (lungs).

Hazardous to the Aquatic Environment (Acute and Chronic): Category 1.

Quantitative Data Summary
The following tables summarize the available and extrapolated quantitative data for nickel
chlorate.

Table 1: Physical and Chemical Properties
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Property Value Source/Comment

Chemical Formula Ni(ClO₃)₂ [1]

Appearance
Greenish-yellow crystalline

solid
[1]

Molar Mass 225.59 g/mol Calculated

Melting Point Not available Decomposes upon heating.

Boiling Point Not applicable Decomposes.

Solubility Soluble in water.
Assumed based on other

nickel salts.

Table 2: Toxicological Data (Extrapolated from Nickel
Chloride)
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Parameter Value Species Route Source

LD50 (Oral) 105 - 186 mg/kg Rat Oral [2][3]

LC50 (Inhalation)

No specific data

available for

nickel chlorate.

Assumed to be

highly toxic.

- Inhalation -

Carcinogenicity

Known or

suspected

human

carcinogen by

inhalation.

Human Inhalation [2][4]

Skin

Sensitization

May cause an

allergic skin

reaction ("nickel

itch").

Human Dermal [5]

Respiratory

Sensitization

May cause

allergy or

asthma-like

symptoms if

inhaled.

Human Inhalation [5][6]

Table 3: Occupational Exposure Limits (Based on Nickel,
Soluble Compounds)

Organization Limit Notes

OSHA (PEL) 1 mg/m³ (as Ni) 8-hour TWA

ACGIH (TLV)
0.1 mg/m³ (inhalable fraction,

as Ni)
8-hour TWA

NIOSH (REL) 0.015 mg/m³ (as Ni) 10-hour TWA
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Experimental Protocols: Safe Handling and Storage
Given the hazardous nature of nickel chlorate, the following detailed protocols must be strictly

adhered to.

Personal Protective Equipment (PPE)
A mandatory PPE ensemble for handling nickel chlorate includes:

Eye and Face Protection: Chemical safety goggles and a full-face shield.[6]

Skin Protection: A flame-retardant lab coat, chemical-resistant gloves (e.g., nitrile), and full-

body coverage.

Respiratory Protection: A NIOSH-approved respirator with a particulate filter is required for

handling the solid. For situations with potential for aerosol generation, a supplied-air

respirator should be used.[6]

Engineering Controls
All handling of nickel chlorate must be conducted in a certified chemical fume hood to

minimize inhalation exposure.[6]

The work area should be equipped with an emergency eyewash station and a safety shower.

[5]

Use spark-proof tools and equipment.

Handling Procedures
Preparation: Before handling, ensure all necessary PPE is donned correctly and the fume

hood is functioning properly. The work area should be clear of all combustible materials,

including paper, wood, and organic solvents.

Weighing and Transfer: Use non-sparking spatulas and tools for transferring the solid.

Minimize the creation of dust.
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Solution Preparation: When dissolving in a solvent, add the nickel chlorate slowly to the

solvent. Be aware that reactions with certain solvents can be vigorous.

Heating: Avoid heating nickel chlorate as it can decompose violently, releasing oxygen and

potentially chlorine gas.[1][7]

Decontamination: After handling, thoroughly wash hands and any exposed skin with soap

and water. Decontaminate all surfaces and equipment.

Storage
Store nickel chlorate in a cool, dry, well-ventilated area away from direct sunlight and heat

sources.

It must be segregated from combustible materials, organic compounds, reducing agents, and

strong acids.[8]

Use tightly sealed, non-metallic containers for storage.

Emergency Procedures
Spills

Evacuate the area immediately.

Do not attempt to clean up a spill without the appropriate PPE.

For small spills of solid material, carefully sweep up the material without creating dust and

place it in a designated, labeled waste container.

For larger spills, contact the institution's environmental health and safety department.

Do not use combustible materials like paper towels for cleanup.

Fire
Nickel chlorate is not combustible but will accelerate the burning of other materials.
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In case of a fire involving nickel chlorate, use a water spray to cool surrounding containers

and control the fire. Do not use dry chemical extinguishers that may be incompatible.

Firefighters must wear self-contained breathing apparatus.

First Aid
Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[6]

Skin Contact: Immediately flush the skin with copious amounts of water for at least 15

minutes. Remove contaminated clothing. Seek medical attention.[6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Seek immediate medical attention.[6]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[6]

Visualizations
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Caption: A logical workflow for the safe handling of nickel chlorate.

Signaling Pathway of Nickel Toxicity (Simplified)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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